![molecular formula C18H19N3O3S B2768582 N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide CAS No. 851980-47-7](/img/structure/B2768582.png)
N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
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Description
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, also known as DMABN, is a compound that has been studied for its potential applications in the field of medicinal chemistry. DMABN has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action has been investigated in various studies. In
Scientific Research Applications
Anticancer Applications
Benzothiazole derivatives have been recognized for their eligibility as anticancer agents. Studies have focused on synthesizing new derivatives and evaluating their anticancer activity against various cancer cell lines. For instance, Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones, investigating their probable anticancer activity against glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma cancer cell lines, revealing promising cytotoxic activities towards these carcinogenic cell lines (Osmaniye et al., 2018).
Antioxidant and Antimicrobial Activities
Another significant application of benzothiazole derivatives is in the development of antioxidant and antimicrobial agents. Ahmad et al. (2010) synthesized N'-arylmethylidene benzothiazole derivatives, which were evaluated for their potential antioxidant and antimicrobial activities, showcasing the compound's versatility in pharmaceutical applications (Ahmad et al., 2010).
Agricultural Applications
The research also extends to agricultural applications, where compounds like carbendazim and tebuconazole, related to the benzothiazole structure, have been encapsulated in nanoparticles to improve fungicide delivery, showcasing an innovative approach to plant disease management (Campos et al., 2015).
Corrosion Inhibition
Benzothiazole derivatives have been evaluated as corrosion inhibitors, offering a novel approach to protecting metals from corrosion. Hu et al. (2016) investigated the corrosion inhibiting effect of benzothiazole derivatives against steel in an acidic solution, finding high inhibition efficiencies, which could be beneficial in industrial applications (Hu et al., 2016).
properties
IUPAC Name |
N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S/c1-10-5-8-15-16(11(10)2)19-18(25-15)21-20-17(22)12-6-7-13(23-3)14(9-12)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJIITTGHDYDUNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)NNC(=O)C3=CC(=C(C=C3)OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
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